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Compound of Interest

Compound Name: Bromochlorofluoromethane, (-)-

CAS No.: 31747-37-2

Cat. No.: B15721018

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols and application notes for the

enantioselective synthesis of (-)-bromochlorofluoromethane (CHBrClF).

Bromochlorofluoromethane is a chiral molecule of significant interest in the study of parity

violation and as a stereochemical probe. The following sections outline established

methodologies for its preparation, focusing on achieving high enantiomeric purity. The protocols

are based on the diastereoselective reduction of a precursor, followed by a radical-mediated

halogenation.

Introduction
Bromochlorofluoromethane is one of the simplest chiral molecules, making it a fundamental

target for studying the origins of stereoselectivity and for experiments in fundamental physics,

particularly the measurement of parity-violating energy differences between enantiomers. The

synthesis of enantiomerically pure (-)-CHBrClF is a crucial first step for these investigations.

This document details a reliable method for its preparation.
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Synthetic Strategy Overview
The primary strategy for the enantioselective synthesis of (-)-bromochlorofluoromethane

involves the diastereoselective reduction of a chiral precursor, (1R,2S,5R)-(-)-menthyl (R,S)-

chlorofluoroacetate, followed by a stereospecific bromination reaction. This multi-step process

is outlined below.

Step 1: Precursor Synthesis

Step 2: Diastereoselective Reduction

Step 3: Stereospecific Bromination

Chlorofluoroacetic Acid

(1R,2S,5R)-(-)-Menthyl (R,S)-chlorofluoroacetate

 Esterification 
 with (-)-menthol 

(1R,2S,5R)-(-)-Menthyl (S)-chlorofluoromethanol

 Reduction with LiAlH4 
 (Diastereoselective) 

(-)-Bromochlorofluoromethane

 Radical Bromination 
 (e.g., with Br2/Ph3P) 

Click to download full resolution via product page

Figure 1: Overall synthetic workflow for (-)-bromochlorofluoromethane.
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Experimental Protocols
Synthesis of (1R,2S,5R)-(-)-Menthyl (R,S)-
chlorofluoroacetate
This initial step involves the esterification of chlorofluoroacetic acid with (-)-menthol to create a

diastereomeric mixture of esters.

Materials:

Chlorofluoroacetic acid

(-)-Menthol

Toluene

p-Toluenesulfonic acid monohydrate

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate

Procedure:

A solution of chlorofluoroacetic acid (1.0 eq), (-)-menthol (1.0 eq), and a catalytic amount

of p-toluenesulfonic acid monohydrate in toluene is refluxed using a Dean-Stark apparatus

to remove water.

The reaction progress is monitored by TLC.

Upon completion, the reaction mixture is cooled to room temperature and washed with a

saturated solution of sodium bicarbonate and then with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.

The diastereomers can be separated by column chromatography.
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Diastereoselective Reduction to (1R,2S,5R)-(-)-Menthyl
(S)-chlorofluoromethanol
The diastereomeric ester mixture is reduced with lithium aluminum hydride. This reduction

proceeds with high diastereoselectivity, favoring the (S)-alcohol.

Materials:

(1R,2S,5R)-(-)-Menthyl (R,S)-chlorofluoroacetate

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether

1 M Hydrochloric acid

Anhydrous sodium sulfate

Procedure:

A solution of (1R,2S,5R)-(-)-Menthyl (R,S)-chlorofluoroacetate in anhydrous diethyl ether

is added dropwise to a stirred suspension of LiAlH₄ in anhydrous diethyl ether at 0 °C

under an inert atmosphere.

The reaction mixture is stirred at 0 °C for 2 hours and then allowed to warm to room

temperature overnight.

The reaction is carefully quenched by the sequential addition of water, 15% NaOH

solution, and water.

The resulting precipitate is filtered off, and the filtrate is washed with 1 M HCl and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure to give the crude alcohol.

The product is purified by column chromatography.

Synthesis of (-)-Bromochlorofluoromethane
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The final step is a stereospecific radical bromination of the chiral alcohol.

Materials:

(1R,2S,5R)-(-)-Menthyl (S)-chlorofluoromethanol

Triphenylphosphine (Ph₃P)

Bromine (Br₂)

Anhydrous dichloromethane

Procedure:

To a solution of triphenylphosphine in anhydrous dichloromethane at 0 °C, bromine is

added dropwise.

A solution of (1R,2S,5R)-(-)-Menthyl (S)-chlorofluoromethanol in anhydrous

dichloromethane is then added to the reaction mixture.

The reaction is stirred at room temperature until the starting material is consumed

(monitored by GC).

The volatile (-)-bromochlorofluoromethane is isolated directly from the reaction mixture by

distillation.

Data Presentation
The following table summarizes typical results obtained for the enantioselective synthesis of (-)-

bromochlorofluoromethane.
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Step Product Yield (%)
Enantiomeric
Excess (ee)
(%)

Optical
Rotation [α]D

Diastereoselectiv

e Reduction

(S)-2-Chloro-2-

fluoroethanol
>90

>98

(diastereomeric

excess)

-

Stereospecific

Bromination

(-)-

Bromochlorofluor

omethane

70-80 >98 -0.23° (neat)

Logical Relationships in Stereochemistry
The stereochemical outcome of the synthesis is determined by the diastereoselective reduction

step, which is influenced by the chiral auxiliary, (-)-menthol. The subsequent bromination

proceeds with inversion of configuration at the stereocenter.

(R,S)-Chlorofluoroacetate Ester (S)-Chlorofluoromethanol

Diastereoselective Reduction 
 (Controls stereochemistry)(-)-Menthol (Chiral Auxiliary) Introduces chirality (-)-Bromochlorofluoromethane

Stereospecific Bromination 
 (Inversion of configuration)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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